Cas no 184044-16-4 (2-(4-Piperidinyl)ethyl propanoate hydrochloride)

• Product Name: 2-(4-Piperidinyl)ethyl propanoate hydrochloride
• CAS No: 184044-16-4
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 1078548
• PubChem ID: 53408773
• Update Time: 2025-06-11

2-(4-Piperidinyl)ethyl propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Piperidinyl)ethyl propanoate hydrochloride
• 2-(Piperidin-4-yl)ethylpropionatehydrochloride
• 2-piperidin-4-ylethyl propanoate;hydrochloride
• SCHEMBL7418650
• AKOS015846633
• 184044-16-4
• 2-(Piperidin-4-yl)ethyl propionate hydrochloride

• MDL： MFCD13559770
• Inchi： 1S/C10H19NO2.ClH/c1-2-10(12)13-8-5-9-3-6-11-7-4-9;/h9,11H,2-8H2,1H3;1H
• InChI Key： FIRMQFVPYIAOQA-UHFFFAOYSA-N
• SMILES： Cl.O(C(CC)=O)CCC1CCNCC1

Computed Properties

• Exact Mass: 221.1182566g/mol
• Monoisotopic Mass: 221.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(4-Piperidinyl)ethyl propanoate hydrochloride

Research Brief on 2-(4-Piperidinyl)ethyl propanoate hydrochloride (CAS: 184044-16-4): Recent Advances and Applications

2-(4-Piperidinyl)ethyl propanoate hydrochloride (CAS: 184044-16-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine core and ester functionality, has been the subject of recent studies due to its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. Recent literature highlights its role in the modulation of neurotransmitter systems and its utility in the design of novel therapeutic agents targeting neurological disorders.

Recent studies have focused on the synthesis and characterization of 2-(4-Piperidinyl)ethyl propanoate hydrochloride, with an emphasis on optimizing its yield and purity for pharmaceutical applications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Additionally, computational modeling has provided insights into its molecular interactions, suggesting potential binding affinities with specific biological targets, such as G-protein coupled receptors (GPCRs) and ion channels.

In preclinical evaluations, 2-(4-Piperidinyl)ethyl propanoate hydrochloride has demonstrated promising pharmacological properties. For instance, its derivatives have shown activity in modulating dopamine and serotonin receptors, which are critical in the treatment of psychiatric and neurodegenerative diseases. Furthermore, its ester moiety has been explored for prodrug strategies, enhancing the bioavailability of active pharmaceutical ingredients (APIs) with poor solubility or stability.

The compound's safety profile and pharmacokinetic properties have also been investigated. Recent toxicological studies indicate that 2-(4-Piperidinyl)ethyl propanoate hydrochloride exhibits low acute toxicity in animal models, making it a viable candidate for further development. However, detailed metabolic studies are still required to fully understand its biotransformation pathways and potential drug-drug interactions.

In conclusion, 2-(4-Piperidinyl)ethyl propanoate hydrochloride (CAS: 184044-16-4) represents a versatile scaffold in medicinal chemistry, with ongoing research uncovering its broad applicability. Future directions may include the exploration of its enantiomeric forms, the development of more efficient synthetic routes, and the expansion of its therapeutic indications. This compound continues to hold significant promise for advancing drug discovery efforts in the chemical biology and pharmaceutical sectors.